Cas no 1368397-01-6 (2-[(dimethylamino)methyl]-1,3-oxazole-4-carboxylic acid)

• Product Name: 2-[(dimethylamino)methyl]-1,3-oxazole-4-carboxylic acid
• CAS No: 1368397-01-6
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 5575513
• Update Time: 2025-07-21

2-[(dimethylamino)methyl]-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(Dimethylamino)methyl)-1,3-oxazole-4-carboxylic acid
• 4-Oxazolecarboxylic acid, 2-[(dimethylamino)methyl]-
• 2-[(dimethylamino)methyl]-1,3-oxazole-4-carboxylic acid

• Inchi： 1S/C7H10N2O3/c1-9(2)3-6-8-5(4-12-6)7(10)11/h4H,3H2,1-2H3,(H,10,11)
• InChI Key： SAWJFHKPVZYWDR-UHFFFAOYSA-N
• SMILES： O1C=C(C(O)=O)N=C1CN(C)C

Experimental Properties

• Density: 1.264±0.06 g/cm3(Predicted)
• Boiling Point: 287.3±20.0 °C(Predicted)
• pka: 2.99±0.10(Predicted)

Additional information on 2-[(dimethylamino)methyl]-1,3-oxazole-4-carboxylic acid

Introduction to 2-[(dimethylamino)methyl]-1,3-oxazole-4-carboxylic acid (CAS No. 1368397-01-6)

2-[(dimethylamino)methyl]-1,3-oxazole-4-carboxylic acid (CAS No. 1368397-01-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-[(dimethylamino)methyl]-1,3-oxazole-4-carboxylic acid consists of a 1,3-oxazole ring with a carboxylic acid group and a dimethylaminomethyl substituent. The oxazole ring is a five-membered heterocyclic compound containing one oxygen and one nitrogen atom, which imparts unique chemical and biological properties to the molecule. The presence of the carboxylic acid group and the dimethylaminomethyl substituent further enhances its reactivity and functional versatility.

Recent studies have highlighted the importance of 2-[(dimethylamino)methyl]-1,3-oxazole-4-carboxylic acid in the development of new drugs. One notable application is its use as a building block in the synthesis of peptidomimetics, which are small molecules designed to mimic the structure and function of peptides. These peptidomimetics have shown promise in targeting specific biological pathways and receptors, making them valuable candidates for drug discovery.

In addition to its role in peptidomimetic synthesis, 2-[(dimethylamino)methyl]-1,3-oxazole-4-carboxylic acid has also been explored for its potential as an inhibitor of various enzymes. For instance, research has demonstrated that derivatives of this compound can effectively inhibit enzymes involved in inflammation and cancer progression. This makes it a promising lead compound for the development of anti-inflammatory and anticancer drugs.

The synthetic accessibility of 2-[(dimethylamino)methyl]-1,3-oxazole-4-carboxylic acid is another factor contributing to its popularity in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on a laboratory scale, and efforts are ongoing to optimize these methods for large-scale production. One such method involves the reaction of 4-chloroacetyl chloride with N,N-dimethylethylenediamine followed by cyclization to form the oxazole ring.

Beyond its direct applications in drug development, 2-[(dimethylamino)methyl]-1,3-oxazole-4-carboxylic acid has also been studied for its potential as a probe molecule in biochemical assays. Its unique chemical properties make it suitable for use in high-throughput screening (HTS) platforms, where it can be used to identify novel targets and validate existing ones. This versatility has made it an essential tool in both academic and industrial research settings.

In conclusion, 2-[(dimethylamino)methyl]-1,3-oxazole-4-carboxylic acid (CAS No. 1368397-01-6) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive candidate for the development of new therapeutic agents and biochemical tools. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further solidifying its importance in the field.